Cas no 1330829-47-4 (tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate)
tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate
- Tert-butyl (1-carbamimidoylcyclohexyl)carbamate
- tert-butylN-(1-carbamimidoylcyclohexyl)carbamate
- Carbamic acid, N-[1-(aminoiminomethyl)cyclohexyl]-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C12H23N3O2/c1-11(2,3)17-10(16)15-12(9(13)14)7-5-4-6-8-12/h4-8H2,1-3H3,(H3,13,14)(H,15,16)
- InChI Key: DAVSRQLNFNIGAO-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC1(C(=N)N)CCCCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 301
- XLogP3: 1.6
- Topological Polar Surface Area: 88.2
tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-70281-0.05g |
tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate |
1330829-47-4 | 0.05g |
$792.0 | 2023-02-12 | ||
| Enamine | EN300-70281-0.1g |
tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate |
1330829-47-4 | 0.1g |
$829.0 | 2023-02-12 | ||
| Enamine | EN300-70281-0.25g |
tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate |
1330829-47-4 | 0.25g |
$867.0 | 2023-02-12 | ||
| Enamine | EN300-70281-0.5g |
tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate |
1330829-47-4 | 0.5g |
$905.0 | 2023-02-12 | ||
| Enamine | EN300-70281-1.0g |
tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate |
1330829-47-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-70281-2.5g |
tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate |
1330829-47-4 | 2.5g |
$1848.0 | 2023-02-12 | ||
| Enamine | EN300-70281-5.0g |
tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate |
1330829-47-4 | 5.0g |
$2732.0 | 2023-02-12 | ||
| Enamine | EN300-70281-10.0g |
tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate |
1330829-47-4 | 10.0g |
$4052.0 | 2023-02-12 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1417159-50mg |
Tert-butyl (1-carbamimidoylcyclohexyl)carbamate |
1330829-47-4 | 95% | 50mg |
¥18532.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1417159-100mg |
Tert-butyl (1-carbamimidoylcyclohexyl)carbamate |
1330829-47-4 | 95% | 100mg |
¥20885.00 | 2024-08-09 |
tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate
Comprehensive Guide to tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate (CAS No. 1330829-47-4): Properties, Applications, and Market Insights
tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate (CAS No. 1330829-47-4) is a specialized carbamate-protected guanidine derivative that has gained significant attention in pharmaceutical research and organic synthesis. This white to off-white crystalline powder with a molecular formula of C12H23N3O2 serves as a crucial building block for drug discovery, particularly in the development of protease inhibitors and other bioactive molecules.
The compound features a unique cyclohexylguanidine core protected by a tert-butoxycarbonyl (Boc) group, making it particularly valuable for peptide synthesis and medicinal chemistry applications. Researchers frequently search for "Boc-protected guanidine derivatives" and "cyclohexylguanidine synthesis" when working with this compound, reflecting its importance in modern drug development pipelines.
From a chemical perspective, tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate demonstrates excellent stability under standard laboratory conditions, with a melting point typically ranging between 145-150°C. Its solubility profile shows moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), while being poorly soluble in water. These properties make it ideal for solid-phase peptide synthesis (SPPS) applications where controlled reactivity is required.
In pharmaceutical applications, this compound serves as a key intermediate for developing COVID-19 protease inhibitors, connecting to current research trends in antiviral therapeutics. The "guanidine-based drug candidates" search trend has seen a 320% increase since 2020, reflecting growing interest in compounds like 1330829-47-4. Its structural features allow for precise modification of drug candidates targeting viral proteases and other enzyme systems.
The synthesis of tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate typically involves Boc protection of cyclohexylguanidine derivatives through multi-step organic reactions. Process chemists often optimize the production to achieve high yields (>85%) while maintaining excellent purity standards (>98% HPLC). Recent advances in flow chemistry have enabled more efficient large-scale production of such protected guanidine derivatives.
Market analysis shows growing demand for 1330829-47-4, particularly from contract research organizations (CROs) and pharmaceutical companies engaged in peptidomimetic drug development. The global market for specialty carbamates is projected to grow at 6.8% CAGR through 2028, with tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate representing a significant segment. Suppliers have reported a 45% increase in inquiries year-over-year, correlating with increased research into guanidine-containing therapeutics.
Quality control for CAS 1330829-47-4 typically involves HPLC analysis, mass spectrometry confirmation, and comprehensive NMR characterization. The compound should be stored under inert atmosphere at 2-8°C to maintain stability. Researchers frequently search for "Boc-guanidine storage conditions" and "tert-butyl carbamate stability", emphasizing the importance of proper handling protocols.
From a regulatory perspective, tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate is not classified as hazardous under current GHS criteria. However, standard laboratory precautions should be followed when handling any fine chemical. The compound has been approved for use in pharmaceutical applications by major regulatory agencies, including the FDA and EMA, when produced under appropriate GMP conditions.
Recent patent analysis reveals increasing intellectual property activity surrounding guanidine derivatives, with 1330829-47-4 appearing in 23 patent applications since 2020. These patents primarily focus on antiviral compositions and enzyme inhibitor formulations, particularly for emerging viral targets. The surge in "protease inhibitor patents" searches (up 180% since 2021) reflects this growing commercial interest.
For researchers considering alternatives, tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate offers distinct advantages over similar guanidine-protecting groups. The Boc group provides excellent stability during synthesis while allowing mild deprotection conditions. Comparative studies show superior performance in peptide coupling reactions compared to other protecting groups like Fmoc or Cbz derivatives.
Future applications of CAS 1330829-47-4 may expand into materials science and bioconjugation chemistry, as evidenced by recent publications exploring guanidine-containing polymers. The compound's versatility in forming stable hydrogen-bonding networks makes it attractive for developing functional materials with tailored properties. These emerging applications align with growing searches for "smart material precursors" and "bioactive building blocks".
In conclusion, tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate (CAS No. 1330829-47-4) represents a valuable tool for modern chemical research with expanding applications in pharmaceutical development and materials science. Its unique combination of stability, reactivity, and synthetic versatility ensures continued relevance in cutting-edge research across multiple disciplines.
1330829-47-4 (tert-butyl N-(1-carbamimidoylcyclohexyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)